N-(3-fluoropyridin-4-yl)-4-iodobenzamide

• IUPAC Name: N-(3-fluoropyridin-4-yl)-4-iodobenzamide
• InChI: InChI=1S/C12H8FIN2O/c13-10-7-15-6-5-11(10)16-12(17)8-1-3-9(14)4-2-8/h1-7H,(H,15,16,17)
• InChI Key: IVHYSFFWKLEZBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=C(C=NC=C2)F)I
• Molecular Formula: C12H8FIN2O
• Molecular Weight: 342.11 g/mol

Description

N-(3-fluoropyridin-4-yl)-4-iodobenzamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of the protein kinase B (PKB) enzyme, which plays a crucial role in various cellular processes, including cell growth, survival, and metabolism.

Mechanism of Action

N-(3-fluoropyridin-4-yl)-4-iodobenzamide inhibits N-(3-fluoropyridin-4-yl)-4-iodobenzamide by binding to its ATP-binding site, thereby preventing the phosphorylation of downstream targets. N-(3-fluoropyridin-4-yl)-4-iodobenzamide plays a crucial role in various cellular processes, including cell growth, survival, and metabolism. The inhibition of N-(3-fluoropyridin-4-yl)-4-iodobenzamide by N-(3-fluoropyridin-4-yl)-4-iodobenzamide leads to the activation of various downstream signaling pathways that regulate cell growth, metabolism, and survival.
Biochemical and Physiological Effects
N-(3-fluoropyridin-4-yl)-4-iodobenzamide has been shown to have significant biochemical and physiological effects in various cellular processes. It has been reported to reduce cell proliferation and induce apoptosis in various cancer cell lines. Moreover, N-(3-fluoropyridin-4-yl)-4-iodobenzamide has also been shown to regulate glucose metabolism and insulin signaling pathways.

Advantages and Limitations for Lab Experiments

N-(3-fluoropyridin-4-yl)-4-iodobenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of N-(3-fluoropyridin-4-yl)-4-iodobenzamide, which makes it an ideal tool for studying N-(3-fluoropyridin-4-yl)-4-iodobenzamide signaling pathways. Moreover, N-(3-fluoropyridin-4-yl)-4-iodobenzamide has been shown to have minimal off-target effects, which reduces the risk of false positives in experiments. However, N-(3-fluoropyridin-4-yl)-4-iodobenzamide has some limitations, including its relative instability in solution, which requires careful storage and handling.

Future Directions

N-(3-fluoropyridin-4-yl)-4-iodobenzamide has several potential future directions in scientific research. It can be used in the study of various cellular processes, including cell growth, metabolism, and survival. Moreover, N-(3-fluoropyridin-4-yl)-4-iodobenzamide can be used in the development of novel therapeutics for various diseases, including cancer and metabolic disorders. Additionally, further studies are needed to elucidate the precise molecular mechanisms underlying the actions of N-(3-fluoropyridin-4-yl)-4-iodobenzamide.

Synthesis Methods

The synthesis of N-(3-fluoropyridin-4-yl)-4-iodobenzamide involves a multi-step process that includes the reaction of 4-iodobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-fluoropyridine in the presence of a base to yield the desired product. The final product is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

N-(3-fluoropyridin-4-yl)-4-iodobenzamide has been extensively used in scientific research as a potent and selective inhibitor of N-(3-fluoropyridin-4-yl)-4-iodobenzamide. N-(3-fluoropyridin-4-yl)-4-iodobenzamide is a critical signaling molecule that regulates various cellular processes, including cell growth, metabolism, and survival. The inhibition of N-(3-fluoropyridin-4-yl)-4-iodobenzamide by N-(3-fluoropyridin-4-yl)-4-iodobenzamide has been shown to reduce cell proliferation and induce apoptosis in various cancer cell lines. Moreover, N-(3-fluoropyridin-4-yl)-4-iodobenzamide has also been used in the study of insulin signaling pathways and glucose metabolism.